![molecular formula C20H25ClN2O2S B11341249 N-[2-(azepan-1-yl)-2-(thiophen-2-yl)ethyl]-2-(3-chlorophenoxy)acetamide](/img/structure/B11341249.png)
N-[2-(azepan-1-yl)-2-(thiophen-2-yl)ethyl]-2-(3-chlorophenoxy)acetamide
Overview
Description
- It is a liquid with a melting point of 202 °C and a boiling point of 200-201 °C at 750 mmHg.
- The compound is colorless to yellow and sensitive to air.
- Its IUPAC name is 2-(thiophen-2-yl)ethan-1-amine .
- Common synonyms include 2-Thien-2-ylamine , Thiopheneethylamine , and 2-Thiopheneethamine .
2-Thiopheneethylamine: is a chemical compound with the molecular formula and a molar mass of .
Preparation Methods
Synthetic Route: The synthesis of 2-thiopheneethylamine involves several steps
Industrial Production: While not widely produced industrially, it can be synthesized on a laboratory scale using the above methods.
Chemical Reactions Analysis
Reactions: 2-thiopheneethylamine can undergo various reactions, including , , and .
Common Reagents and Conditions:
Major Products: Oxidation yields , while reduction produces .
Scientific Research Applications
Chemistry: Used as an intermediate in the synthesis of other compounds.
Biology: Investigated for its potential biological activities.
Medicine: Notable as an intermediate in the synthesis of the antiplatelet drug (Plavix).
Industry: Limited industrial applications, but its derivatives may find use in materials science.
Mechanism of Action
Clopidogrel Mechanism: Clopidogrel inhibits platelet aggregation by irreversibly binding to the receptor on platelets. This prevents ADP-induced platelet activation and clot formation.
Comparison with Similar Compounds
Similar Compounds: Other thienyl-containing amines, such as and , share structural similarities but differ in alkyl chain length.
Properties
Molecular Formula |
C20H25ClN2O2S |
|---|---|
Molecular Weight |
392.9 g/mol |
IUPAC Name |
N-[2-(azepan-1-yl)-2-thiophen-2-ylethyl]-2-(3-chlorophenoxy)acetamide |
InChI |
InChI=1S/C20H25ClN2O2S/c21-16-7-5-8-17(13-16)25-15-20(24)22-14-18(19-9-6-12-26-19)23-10-3-1-2-4-11-23/h5-9,12-13,18H,1-4,10-11,14-15H2,(H,22,24) |
InChI Key |
QVVXYTYFOQNEAF-UHFFFAOYSA-N |
Canonical SMILES |
C1CCCN(CC1)C(CNC(=O)COC2=CC(=CC=C2)Cl)C3=CC=CS3 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[2-(azepan-1-yl)-2-(4-methoxyphenyl)ethyl]-6-bromo-3-methyl-1-benzofuran-2-carboxamide](/img/structure/B11341189.png)
![N-[2-(piperidin-1-yl)-2-(thiophen-2-yl)ethyl]-4-propoxybenzamide](/img/structure/B11341193.png)
![5-chloro-2-[(3-methoxyphenoxy)methyl]-1H-benzimidazole](/img/structure/B11341199.png)
![2-ethyl-N-[2-(pyrrolidin-1-yl)-2-(thiophen-2-yl)ethyl]butanamide](/img/structure/B11341205.png)
![N-(pyridin-4-ylmethyl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-amine](/img/structure/B11341211.png)
![N-[2-(azepan-1-yl)-2-(thiophen-2-yl)ethyl]-2-(4-chlorophenyl)acetamide](/img/structure/B11341218.png)
![2-(3-chlorophenoxy)-N-[2-(4-methylphenyl)-2-(morpholin-4-yl)ethyl]acetamide](/img/structure/B11341230.png)
![2-[(4-fluorophenyl)amino]-4-methyl-7-(3,4,5-trimethoxyphenyl)-7,8-dihydroquinazolin-5(6H)-one](/img/structure/B11341241.png)
